Cas no 922066-71-5 (N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-2-methoxybenzamide)

• Product Name: N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-2-methoxybenzamide
• CAS No: 922066-71-5
• MF: C₂₁H₂₆N₂O₆S
• MW: 434.505944728851
• CID: 6251223
• PubChem ID: 16827050
• Update Time: 2025-06-14

N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-2-methoxybenzamide
• N-(2-((6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)ethyl)-2-methoxybenzamide
• F2282-0346
• N-{2-[(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonyl]ethyl}-2-methoxybenzamide
• AKOS024635997
• N-[2-[(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)sulfonyl]ethyl]-2-methoxybenzamide
• 922066-71-5

• Inchi： 1S/C21H26N2O6S/c1-27-18-7-5-4-6-17(18)21(24)22-9-11-30(25,26)23-10-8-15-12-19(28-2)20(29-3)13-16(15)14-23/h4-7,12-13H,8-11,14H2,1-3H3,(H,22,24)
• InChI Key： XEXWPWKBBZKDAK-UHFFFAOYSA-N
• SMILES： S(CCNC(C1C=CC=CC=1OC)=O)(N1CC2C=C(C(=CC=2CC1)OC)OC)(=O)=O

Computed Properties

• Exact Mass: 434.15115773g/mol
• Monoisotopic Mass: 434.15115773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 103Ų

Additional information on N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-2-methoxybenzamide

Recent Advances in the Study of N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-2-methoxybenzamide (CAS: 922066-71-5)

The compound N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-2-methoxybenzamide (CAS: 922066-71-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential therapeutic applications. The presence of the tetrahydroisoquinoline scaffold, coupled with the sulfonylethyl and methoxybenzamide moieties, suggests a promising pharmacological profile, particularly in the context of central nervous system (CNS) disorders and cancer therapeutics.

Recent research has focused on elucidating the molecular mechanisms underlying the biological activity of this compound. In vitro studies have demonstrated its ability to modulate key signaling pathways, including those involving protein kinases and G-protein-coupled receptors (GPCRs). Notably, the compound has shown inhibitory effects on specific isoforms of phosphodiesterases (PDEs), which are implicated in a variety of pathological conditions. These findings have spurred further investigations into its potential as a lead compound for the development of novel therapeutics.

One of the most compelling aspects of this research is the compound's selectivity profile. Preliminary data indicate that it exhibits a high degree of specificity for certain molecular targets, minimizing off-target effects and enhancing its therapeutic potential. This selectivity is attributed to the precise spatial arrangement of its functional groups, which allows for optimal interactions with the binding sites of target proteins. Such properties make it an attractive candidate for further optimization and preclinical development.

In addition to its pharmacological properties, recent studies have also explored the synthetic routes for N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-2-methoxybenzamide. Advances in synthetic chemistry have enabled the efficient production of this compound with high purity and yield, facilitating its use in both academic and industrial research settings. These synthetic improvements are critical for scaling up production and ensuring the availability of the compound for future clinical trials.

Looking ahead, the potential applications of this compound extend beyond its current scope. Researchers are investigating its utility in combination therapies, where it may synergize with existing drugs to enhance efficacy or overcome resistance mechanisms. Furthermore, its structural versatility offers opportunities for the design of derivatives with improved pharmacokinetic properties. As the body of evidence grows, N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-2-methoxybenzamide is poised to become a cornerstone in the development of next-generation therapeutics.